Cas no 53065-42-2 (Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester)

• Product Name: Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester
• CAS No: 53065-42-2
• MF: C₅H₁₁N₃O₂S
• MW: 177.224739313126
• CID: 1580798
• PubChem ID: 71365382
• Update Time: 2025-04-21

Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester
• ethyl N-[carbamothioyl(methyl)amino]carbamate
• Ethyl 2-carbamothioyl-2-methylhydrazine-1-carboxylate
• DTXSID50788801
• 53065-42-2

• Inchi： 1S/C5H11N3O2S/c1-3-10-5(9)7-8(2)4(6)11/h3H2,1-2H3,(H2,6,11)(H,7,9)
• InChI Key： MKICMJIUFLYFSA-UHFFFAOYSA-N
• SMILES： S=C(N)N(C)NC(=O)OCC

Computed Properties

• Exact Mass: 177.05733
• Monoisotopic Mass: 177.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• PSA: 67.59